5-Hydroxy-2-pyridylglycine
Overview
Description
5-Hydroxy-2-pyridylglycine (HPG) is a chelating ligand that has been extensively studied in scientific research. Its unique structure and properties have made it a valuable tool in various fields of study, including biochemistry, pharmacology, and environmental science. In
Scientific Research Applications
Metal Chelation and Enzyme Inhibition
- Matrix Metalloproteinase Inhibition : Research has shown that certain pyrone derivatives, which may include compounds structurally related to 5-hydroxy-2-pyridylglycine, can function as inhibitors of matrix metalloproteinases. This is relevant in medicinal applications, particularly in the context of cancer and metastasis where matrix metalloproteinases play a crucial role (Yan & Cohen, 2007).
Role in Amino Acid Biosynthesis and Peptide Natural Products
- Biosynthesis of Nonproteinogenic Amino Acids : Research on nonproteinogenic amino acids like oxyvinylglycines (which includes compounds like 5-hydroxy-2-pyridylglycine) has highlighted their role in inhibiting pyridoxal phosphate enzymes. This is significant in understanding enzyme pathways and developing inhibitors for therapeutic purposes (Patteson et al., 2018).
Protein and Peptide Structure and Function
- Peptide Folding and Metal Chelation : Studies have shown that certain hydroxy-pyridin-2(1H)-onyl functionalized amino acids, likely related to 5-hydroxy-2-pyridylglycine, can significantly impact the folding of peptides. These amino acids have been observed to chelate metals, influencing peptide structure and potentially offering avenues for the design of new biomolecules (Reutzel et al., 2017).
Potential in Chemical Screen and Modifiers
- Cardiac Hypertrophy Modifier : Research has identified molecules with a partial structure of serotonin (5-hydroxytryptamine), which might be structurally similar to 5-hydroxy-2-pyridylglycine, as modifiers of cardiac hypertrophy. This showcases the potential of such compounds in modulating cardiac growth and gene expression (Bush et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2-amino-2-(5-hydroxypyridin-2-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c8-6(7(11)12)5-2-1-4(10)3-9-5/h1-3,6,10H,8H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKLXYYOAHZVZNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1O)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40910639 |
Source
|
| Record name | Amino(5-hydroxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40910639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-2-pyridylglycine | |
CAS RN |
108158-20-9 |
Source
|
| Record name | 5-Hydroxy-2-pyridylglycine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0108158209 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Amino(5-hydroxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40910639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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